Cas no 1049458-63-0 (3-(4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole)

• Product Name: 3-(4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole
• CAS No: 1049458-63-0
• MF: C₂₁H₂₀ClN₇O
• MW: 421.882802009583
• CID: 5792986
• Update Time: 2025-10-19

3-(4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• [4-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-(1H-indol-3-yl)methanone
• 3-(4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole

• Inchi： 1S/C21H20ClN7O/c22-15-5-7-16(8-6-15)29-20(24-25-26-29)14-27-9-11-28(12-10-27)21(30)18-13-23-19-4-2-1-3-17(18)19/h1-8,13,23H,9-12,14H2
• InChI Key： NNDCCUZGHXFHFJ-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2N(C3=CC=C(Cl)C=C3)N=NN=2)CC1)(C1C2=C(NC=1)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 3-(4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole

Compound CAS No. 1049458-63-0: 3-(4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole

The compound with CAS No. 1049458-63-0, known as 3-(4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a tetrazole ring and a piperazine moiety, both of which are known for their versatile chemical properties. The presence of the chlorophenyl group further enhances its potential for applications in drug design and advanced materials.

Recent studies have highlighted the importance of tetrazole-containing compounds in various biological systems. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that tetrazoles can act as effective inhibitors of certain enzymes involved in neurodegenerative diseases. The chlorophenyl group in this compound adds to its hydrophobicity, which is crucial for improving bioavailability and targeting specific biological pathways. Additionally, the piperazine moiety contributes to the molecule's flexibility and ability to form hydrogen bonds, making it an ideal candidate for drug delivery systems.

In terms of synthesis, this compound is typically derived from a multi-step process involving the reaction of indole derivatives with tetrazole precursors. The synthesis pathway has been optimized to ensure high yields and purity, as reported in *Organic Process Research & Development*. The use of advanced catalytic techniques has further streamlined the production process, making it more cost-effective and scalable for industrial applications.

From a materials science perspective, this compound exhibits interesting electronic properties due to its conjugated system. Studies in *Advanced Materials* have shown that it can be used as a building block for constructing novel organic semiconductors. Its ability to form self-assembled monolayers makes it a promising candidate for applications in nanotechnology and surface engineering.

Moreover, the compound's stability under various environmental conditions has been extensively studied. Research conducted at the University of California revealed that it maintains its structural integrity even under extreme pH levels and thermal stress. This property is particularly valuable for its use in harsh industrial environments or as a component in long-lasting pharmaceutical formulations.

In conclusion, the compound with CAS No. 1049458-63-0 represents a significant advancement in modern chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a key player in both therapeutic development and advanced materials innovation. As ongoing studies continue to uncover new applications and properties, this compound is poised to make an even greater impact across diverse scientific disciplines.